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Compound of Interest

Compound Name: Meso-tartrate

Cat. No.: B1217512 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of meso-tartaric acid, focusing on its

chemical identification, safety data, and relevant experimental procedures. The information is

intended to support research, development, and safety management in laboratory and

industrial settings.

Chemical Identification and Properties
Meso-tartaric acid is a non-optically active, diastereomeric form of tartaric acid. It is an achiral

compound despite having two chiral centers, due to an internal plane of symmetry. It is

important to distinguish between the anhydrous form and the monohydrate, as they have

different CAS numbers and physical properties.

Table 1: Chemical Identifiers for Meso-Tartaric Acid

Form CAS Registry Number EC Number

Anhydrous 147-73-9[1][2][3][4] 205-696-1[4]

Monohydrate 5990-63-6[5] 205-696-1[5]

Table 2: Physicochemical Properties of Meso-Tartaric Acid
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Property Value

Molecular Formula C₄H₆O₆[1][2][3]

Molecular Weight (Anhydrous) 150.09 g/mol [2][3]

Molecular Weight (Monohydrate) 168.10 g/mol [5]

Appearance White crystalline powder[5][6]

Melting Point (Anhydrous) 165-166 °C[3][5]

Melting Point (Monohydrate) 75 °C[6]

Safety Data and Hazard Information
The following safety data is compiled from various Safety Data Sheets (SDS). It is crucial to

consult the specific SDS for the product in use before handling.

Table 3: GHS Hazard Identification

Hazard Class Hazard Statement

Skin Irritation (Category 2) H315: Causes skin irritation.[6]

Eye Irritation (Category 2A) / Serious Eye

Damage (Category 1)

H319: Causes serious eye irritation.[6] / H318:

Causes serious eye damage.

Specific target organ toxicity — single exposure

(Category 3), Respiratory system
H335: May cause respiratory irritation.[7]

Table 4: Handling and First Aid
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Aspect Recommendation

Personal Protective Equipment (PPE)

Wear protective gloves, safety goggles

conforming to EN166 or NIOSH standards, and

appropriate respiratory protection if dust is

generated.[6][8]

Handling

Avoid dust formation.[7][8] Avoid contact with

skin and eyes.[7][8] Use in a well-ventilated

area.[7] Wash hands thoroughly after handling.

[6]

Storage
Keep container tightly closed in a dry and well-

ventilated place.[6][7]

In case of Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[6][7] Seek immediate

medical attention.[6]

In case of Skin Contact
Wash with plenty of water. If skin irritation

occurs, get medical advice.[6]

In case of Inhalation
Move person into fresh air. If not breathing, give

artificial respiration. Consult a physician.[7]

In case of Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person.[7]

Toxicological and ecological data for meso-tartaric acid are limited. Most available safety data

sheets indicate "no data available" for carcinogenicity, mutagenicity, and environmental

hazards.[7][8]

Experimental Protocols
Synthesis of Meso-Tartaric Acid
Several methods for the synthesis of meso-tartaric acid have been reported.
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Method 1: Hydrolysis of Racemic (2,3)-Epoxy Sodium Succinate

This method involves a two-step process:

Alkaline Ring Opening: Racemic (2,3)-epoxy sodium succinate is hydrolyzed through an

alkaline ring-opening reaction to yield meso-sodium tartrate.

Acidification: The resulting meso-sodium tartrate is then acidified with sulfuric acid to

produce meso-tartaric acid.[7]

Method 2: Isomerization of D-Tartaric Acid

A mixture of racemic acid and meso-tartaric acid can be formed by heating an aqueous solution

of dextro-tartaric acid at 165 °C for approximately two days.[5]

Method 3: From Dibromosuccinic Acid

Meso-tartaric acid can be prepared by treating dibromosuccinic acid with silver hydroxide.[5]

Reaction: HO₂CCHBrCHBrCO₂H + 2 AgOH → HO₂CCH(OH)CH(OH)CO₂H + 2 AgBr

Purification Protocol
A common method for the purification of meso-tartaric acid is crystallization.

Dissolution: Dissolve the crude meso-tartaric acid in a minimum amount of hot water.

Crystallization: Allow the solution to cool slowly to room temperature to form crystals.

Washing: Wash the collected crystals with cold methanol.

Drying: Dry the purified crystals at 60°C under vacuum.[3]

Visualized Relationships
Stereoisomers of Tartaric Acid
Tartaric acid has two chiral centers, leading to three stereoisomers: the enantiomers L-(+)-

tartaric acid and D-(-)-tartaric acid, and the achiral diastereomer, meso-tartaric acid.
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Caption: Relationship between the stereoisomers of tartaric acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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